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Pelecopan (BCX 9930) Preclinical Profile

The table below summarizes the available preclinical data for Pelecopan. Please note that this data is from

early-stage research and its connection to human therapeutic outcomes is unknown due to the discontinuation

of development [1].

Aspect Description

Drug Name Pelecopan (BCX 9930) [2] [1]

Classification Small molecule, oral complement factor D (CFD) inhibitor [2] [1]

Latest Status Discontinued (for all listed indications including PNH) as of early 2025 [2]

Mechanism of
Action

Selective & orally bioactive inhibitor of complement factor D, a key serine protease

in the Alternative Pathway (AP) of the complement system [1].

| Key In Vitro Findings | • Inhibits proteolytic activity of human factor D (IC₅₀ = 14.3 nM) [1] • Inhibits

hemolysis of PNH cells in vitro (IC₅₀ in rabbit erythrocytes = 29.5 nM) [1] |
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While direct data on Pelecopan is limited, the replication of research findings is a cornerstone of reliable

science and is especially critical in drug development [3] [4] [5].

Replicability vs. Reproducibility: In a scientific context, replicability generally means obtaining
consistent results when the same experiment is repeated under identical conditions. Reproducibility
often refers to obtaining consistent results using different data or methodological approaches [5]. Both
are essential for validating a drug's mechanism and therapeutic promise.

Challenges in Replication: Failures to replicate can occur for many reasons, including statistical
flukes from small sample sizes, subtle differences in experimental conditions, or because the original

findings were only true in a very specific context [4]. In pharmaceutical research, a failure to replicate
key findings often halts a drug's development.

The following diagram illustrates a generalized drug development workflow with key replication

checkpoints, which helps explain the context in which a drug like Pelecopan would be evaluated.
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Clinical Trial Phase III

Verify Results in Multi-Center Trials

  Pivotal data

Regulatory Review

Post-Market Surveillance

  Success

  Success

  Fail

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. I CAS#: 2378380-49-3 I inhibitor of complement factor... Pelecopan [invivochem.com]

2. - BioCryst Pharmaceuticals - AdisInsight Pelecopan [adisinsight.springer.com]

3. What is Replicable Research and Why Should You Care? - Displayr [displayr.com]

4. OpenPSYC - 03-J - Replications in Psychology [sites.google.com]

5. Of Studies: Advancing Scientific... - Mind the Graph Blog Replication [mindthegraph.com]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s12864284?utm_src=pdf-body-img
https://www.smolecule.com/products/s12864284?utm_src=pdf-custom-synthesis
https://www.invivochem.com/pelecopan.html
https://adisinsight.springer.com/drugs/800040653?error=cookies_not_supported&code=98805ba5-6ac0-4433-8983-aef6e08c949a
https://www.displayr.com/replicable-research-care/
https://sites.google.com/view/openpsyc/03-scientific-research-ethics/03-j-replications-in-psychology
https://mindthegraph.com/blog/replication-of-studies/
https://www.smolecule.com/products/s12864284?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Pelecopan research findings replication studies]. Smolecule,
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research-findings-replication-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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